Cas no 2137421-67-9 ((1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137421-67-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6135252
• PubChem ID: 165461611
• Update Time: 2025-07-17

(1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137421-67-9
• EN300-726853
• (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

• Inchi： 1S/C11H13F2NO/c1-6(14)8-4-7-2-3-9(12)10(13)11(7)15-5-8/h2-3,6,8H,4-5,14H2,1H3/t6-,8?/m1/s1
• InChI Key： CYLNATGWUMGADD-XPJFZRNWSA-N
• SMILES： FC1=C(C=CC2=C1OCC([C@@H](C)N)C2)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Introduction to (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137421-67-9)

(1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137421-67-9, belongs to a class of molecules known for their potential biological activity and structural complexity. The unique arrangement of atoms and functional groups in this molecule makes it a subject of intense study for its pharmacological properties and potential therapeutic applications.

The molecular structure of (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine features a benzopyran core, which is a common scaffold in many bioactive natural products and synthetic drugs. The presence of fluorine atoms at the 7 and 8 positions of the benzopyran ring introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This structural feature is particularly intriguing because fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The benzopyran scaffold, in particular, has been extensively studied for its role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of the stereocenter at the 1-position (1R) further adds to the compound's uniqueness and may play a crucial role in determining its biological activity.

One of the most compelling aspects of (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors implicated in human diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression and inflammation. The fluorine atoms are particularly noteworthy, as they can modulate the compound's binding properties by influencing electron distribution and steric hindrance around the active site.

The synthesis of (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine presents both challenges and opportunities for chemists. The construction of the benzopyran ring requires precise control over reaction conditions to ensure high yield and enantioselectivity. Given the importance of stereochemistry in drug design, methodologies that enable the efficient synthesis of chiral centers are highly sought after. Advances in asymmetric catalysis have provided new tools for constructing complex molecules like this one with high precision.

Recent developments in computational chemistry have also played a pivotal role in understanding the behavior of (1R)-1-(7,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1amine. Molecular modeling studies have helped researchers predict its interactions with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing the compound's pharmacological properties. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of identifying potent and selective therapeutic agents.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it is reasonable to hypothesize that it could be developed into a drug candidate for treating conditions such as cancer or autoimmune diseases. The fluorine atoms present in its structure may enhance its bioavailability and reduce susceptibility to metabolic degradation, making it a promising candidate for further development.

In conclusion, (1R)-1-(7,8-difluoro-hydrogenatedpyridinone]-hydrogenatedethyl]amine (CAS No. 2137421679) represents an exciting frontier in pharmaceutical chemistry. Its unique structure, characterized by a benzopyran core with fluorine substituents and a specific stereochemical configuration at the 1-position (IR), makes it a compelling candidate for further investigation. With ongoing research focused on elucidating its biological activities and optimizing its pharmacological properties, this compound holds significant promise for contributing to the development of novel therapeutic agents.